3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol
Overview
Description
3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol, also known as 19-norpregn-5(10)-en-20-yn-17-ol or norgestrienone, is a synthetic progestin hormone that has been widely used in scientific research. Progestins are a class of hormones that are structurally similar to the natural female hormone progesterone and are used to regulate the menstrual cycle, prevent pregnancy, and treat a variety of gynecological disorders.
Mechanism Of Action
The mechanism of action of 3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol is similar to that of natural progesterone, and involves binding to the progesterone receptor and regulating gene expression in target cells. This leads to a variety of physiological effects, including the inhibition of ovulation, the thickening of cervical mucus to prevent sperm from entering the uterus, and the suppression of the growth of the uterine lining.
Biochemical and Physiological Effects:
3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol has a number of biochemical and physiological effects, including the suppression of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) secretion, the inhibition of ovulation, and the thickening of cervical mucus. It also has an effect on the endometrium, leading to the suppression of the growth of the uterine lining.
Advantages And Limitations For Lab Experiments
One advantage of using 3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol in laboratory experiments is its high potency and specificity for the progesterone receptor, which makes it a useful tool for studying the role of progesterone in various physiological processes. However, one limitation is that it is a synthetic hormone and may not fully replicate the effects of natural progesterone in vivo.
Future Directions
There are several future directions for research on 3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol, including the development of novel progestin-based therapies for gynecological disorders, the investigation of its potential as a contraceptive agent, and the exploration of its effects on other physiological processes beyond the reproductive system. Additionally, further research is needed to fully understand the mechanisms underlying its effects on gene expression and cellular signaling pathways.
Synthesis Methods
The synthesis of 3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol involves several steps, including the condensation of 3-methoxy-1,4,6-androstatrien-17-one with 3,3-dimethoxypropionaldehyde, followed by reduction with sodium borohydride and subsequent oxidation with chromium trioxide. The final product is obtained by selective reduction of the C-20 ketone with sodium borohydride.
Scientific Research Applications
3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol has been used in a wide range of scientific research applications, including studies on the regulation of the menstrual cycle, the treatment of gynecological disorders such as endometriosis and uterine fibroids, and the development of contraceptive drugs.
properties
IUPAC Name |
17-ethynyl-3,3-dimethoxy-13-methyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32O3/c1-5-21(23)12-10-19-18-7-6-15-14-22(24-3,25-4)13-9-16(15)17(18)8-11-20(19,21)2/h1,17-19,23H,6-14H2,2-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSUVOSKVTATSHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(C4)(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30941432 |
Source
|
| Record name | 3,3-Dimethoxy-19-norpregn-5(10)-en-20-yn-17-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30941432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol | |
CAS RN |
19669-65-9 |
Source
|
| Record name | 3,3-Dimethoxy-19-nor-17-alpha-pregn-5(10)-en-20-yn-17-beta-ol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019669659 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,3-Dimethoxy-19-norpregn-5(10)-en-20-yn-17-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30941432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,3-dimethoxy-19-nor-17-α-pregn-5(10)-en-20-yn-17-β-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.274 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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